Cas no 2248382-26-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluorobutanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluorobutanoate
• CAS No: 2248382-26-3
• MF: C₁₂H₁₀FNO₄
• MW: 251.210506916046
• CID: 5945360
• PubChem ID: 165718549
• Update Time: 2025-10-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluorobutanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6513164
• 2248382-26-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluorobutanoate

• Inchi： 1S/C12H10FNO4/c13-7-3-6-10(15)18-14-11(16)8-4-1-2-5-9(8)12(14)17/h1-2,4-5H,3,6-7H2
• InChI Key： GNUUPXSDXCLCPT-UHFFFAOYSA-N
• SMILES： FCCCC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 251.05938596g/mol
• Monoisotopic Mass: 251.05938596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluorobutanoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluorobutanoate: A Comprehensive Overview

The compound with CAS No. 2248382-26-3, commonly referred to as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluorobutanoate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug delivery systems and advanced materials. In this article, we delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The 1,3-dioxo moiety in the molecule plays a crucial role in its stability and reactivity. Recent studies have shown that this functional group enhances the molecule's ability to form stable complexes with metal ions, making it a promising candidate for use in coordination chemistry. Additionally, the isoindole ring system contributes to the compound's aromaticity and electronic properties, which are essential for its performance in various chemical reactions.

One of the most significant breakthroughs involving this compound is its application in fluorinated polymers. Researchers have discovered that incorporating 4-fluorobutanoate derivatives into polymer matrices can significantly improve their thermal stability and mechanical properties. This advancement has opened new avenues for the development of high-performance materials used in aerospace and electronics industries.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluorobutanoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A recent study published in *Journal of Organic Chemistry* highlights a novel approach using palladium-catalyzed cross-coupling reactions to achieve higher yields and better purity. This method not only simplifies the synthesis process but also reduces the environmental impact by minimizing waste production.

In terms of biological applications, this compound has shown potential as a drug delivery vehicle. Its ability to encapsulate hydrophobic drugs within its molecular structure makes it an ideal candidate for targeted drug delivery systems. Preliminary experiments have demonstrated that this compound can enhance the bioavailability of certain therapeutic agents while reducing their systemic toxicity.

Moreover, the isoindole framework of this compound has been leveraged in the development of novel imaging agents for biomedical applications. By incorporating fluorescent dyes into the isoindole ring system, researchers have created molecules that can be used for real-time tracking of cellular processes. This innovation has significant implications for diagnostic medicine and personalized healthcare.

Another area where this compound has made an impact is in electrochemical sensing. The unique electronic properties of 1,3-dioxo derivatives enable them to act as efficient electron transfer mediators in electrochemical sensors. Recent advancements have focused on integrating these compounds into biosensors for detecting biomolecules such as glucose and cholesterol with high sensitivity and selectivity.

Despite its numerous advantages, the handling and storage of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluorobutanoate require careful consideration due to its sensitivity to environmental factors such as light and humidity. Researchers recommend storing the compound in airtight containers under nitrogen atmosphere to preserve its stability and functionality.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluorobutanoate (CAS No. 2248382-26-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within organic chemistry and materials science.